Cas no 3400-90-6 (4-Cyclopentyl-4-oxobutyric acid)

• Product Name: 4-Cyclopentyl-4-oxobutyric acid
• CAS No: 3400-90-6
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 1073319
• PubChem ID: 10630985
• Update Time: 2025-10-18

4-Cyclopentyl-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentyl-4-oxobutyric acid
• 4-cyclopentyl-4-oxobutanoic acid
• <3-Carboxy-propionyl>-cyclopentan
• 4-Cyclopentyl-4-oxo-buttersaeure
• 4-Cyclopentyl-4-oxo-butyric acid
• 4-oxo-4-cyclopentylbutanoic acid
• DTXSID60442669
• MFCD01320143
• SCHEMBL3991168
• CHEMBL150580
• DA-42723
• AKOS011348500
• LOVFEGLWBFHQLB-UHFFFAOYSA-N
• 3400-90-6
• 4-CYCLOPENTYL-4-OXOBUTYRICACID

• MDL： MFCD01320143
• Inchi： 1S/C9H14O3/c10-8(5-6-9(11)12)7-3-1-2-4-7/h7H,1-6H2,(H,11,12)
• InChI Key： LOVFEGLWBFHQLB-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 170.09400
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 323.421°C at 760 mmHg
• Flash Point: 163.612°C
• Refractive Index: 1.496
• PSA: 54.37000
• LogP: 1.61050

Additional information on 4-Cyclopentyl-4-oxobutyric acid

Professional Introduction to 4-Cyclopentyl-4-oxobutyric Acid (CAS No. 3400-90-6)

4-Cyclopentyl-4-oxobutyric acid, identified by its Chemical Abstracts Service (CAS) number 3400-90-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic β-keto acid derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both a cyclopentyl group and a carbonyl functionality makes it a valuable scaffold for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 4-cyclopentyl-4-oxobutyric acid consists of a five-membered cycloalkane ring attached to a β-keto acid backbone. This configuration imparts unique electronic and steric properties, which can be exploited in drug design. The cyclopentyl ring, being relatively rigid, introduces conformational constraints that may influence the binding affinity and selectivity of derivatives, while the carbonyl group serves as a reactive site for further functionalization.

In recent years, 4-cyclopentyl-4-oxobutyric acid has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its utility extends to the development of inhibitors targeting enzymes involved in metabolic pathways, such as those relevant to diabetes and obesity. For instance, derivatives of this compound have been investigated for their potential to modulate the activity of lipases and amylases, which are critical in carbohydrate and lipid metabolism.

Moreover, the heterocyclic nature of 4-cyclopentyl-4-oxobutyric acid has opened avenues for its incorporation into more complex scaffolds designed for anticancer applications. Researchers have leveraged its structural features to develop small-molecule inhibitors that interact with specific oncogenic pathways. Preliminary studies suggest that certain derivatives exhibit promising antitumor activity by disrupting key signaling cascades involved in cell proliferation and survival.

The synthesis of 4-cyclopentyl-4-oxobutyric acid typically involves multi-step organic transformations, starting from commercially available precursors such as cyclopentanone or cyclopentanol. Advanced synthetic methodologies, including asymmetric catalysis and transition-metal-mediated reactions, have been employed to achieve high yields and enantioselectivity where necessary. These synthetic strategies are crucial for producing enantiomerically pure forms of the compound, which is often essential for pharmaceutical applications due to differences in biological activity between enantiomers.

From a computational chemistry perspective, 4-cyclopentyl-4-oxobutyric acid has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the compound's binding modes within active sites of enzymes and receptors, aiding in the rational design of more potent and selective derivatives. The integration of experimental data with computational predictions has been instrumental in optimizing lead compounds for further development.

The pharmacokinetic properties of 4-cyclopentyl-4-oxobutyric acid derivatives are also under investigation to ensure their suitability for therapeutic use. Metabolic stability, solubility, and bioavailability are critical factors that determine whether a compound can progress to clinical trials. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been utilized to characterize the metabolic pathways and degradation products of these derivatives.

In conclusion, 4-cyclopentyl-4-oxobutyric acid (CAS No. 3400-90-6) represents a fascinating compound with broad applications in medicinal chemistry. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to play an increasingly important role in drug discovery and development.